1-methoxy-N-(2-nitrobenzyl)propan-2-amine

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 1-methoxy-N-[(2-nitrophenyl)methyl]propan-2-amine
• InChI: InChI=1S/C11H16N2O3/c1-9(8-16-2)12-7-10-5-3-4-6-11(10)13(14)15/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: PVMCZLMYYOZXCK-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC=CC=C1[N+](=O)[O-]

Description

1-Methoxy-N-(2-nitrobenzyl)propan-2-amine is an organic compound with the molecular formula C11H16N2O3. It is a derivative of propanamine, featuring a methoxy group and a nitrobenzyl group attached to the nitrogen atom. This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methoxy-N-(2-nitrobenzyl)propan-2-amine typically involves a multi-step process One common method includes the nitration of a benzyl compound, followed by the conversion of the nitro group to an amineThe reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Methoxy-N-(2-nitrobenzyl)propan-2-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. The reactions typically occur under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can produce various functionalized compounds.

Scientific Research Applications

1-Methoxy-N-(2-nitrobenzyl)propan-2-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-methoxy-N-(2-nitrobenzyl)propan-2-amine involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the methoxy group can influence the compound’s solubility and reactivity. The pathways involved may include enzymatic reactions and binding to specific receptors or proteins .

Comparison with Similar Compounds

Similar Compounds

• 1-Methoxy-N-(4-nitrobenzyl)propan-2-amine
• 1-Methoxy-N-(3-nitrobenzyl)propan-2-amine

Uniqueness

1-Methoxy-N-(2-nitrobenzyl)propan-2-amine is unique due to the specific positioning of the nitro group on the benzyl ring, which can influence its reactivity and interactions compared to other isomers. This unique structure can lead to different chemical and biological properties, making it a valuable compound for various research applications.